Octacosane Octacosane Waxy hydrocarbon, insoluble in water.
Octacosane is a straight-chain alkane containing 28 carbon atoms. It has a role as a plant metabolite.
Octacosane is a natural product found in Vanilla madagascariensis, Andrachne rotundifolia, and other organisms with data available.
See also: Moringa oleifera leaf oil (part of).
Brand Name: Vulcanchem
CAS No.: 630-02-4
VCID: VC21286028
InChI: InChI=1S/C28H58/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h3-28H2,1-2H3
SMILES: CCCCCCCCCCCCCCCCCCCCCCCCCCCC
Molecular Formula: C28H58
Molecular Weight: 394.8 g/mol

Octacosane

CAS No.: 630-02-4

Cat. No.: VC21286028

Molecular Formula: C28H58

Molecular Weight: 394.8 g/mol

* For research use only. Not for human or veterinary use.

Octacosane - 630-02-4

Specification

Description Waxy hydrocarbon, insoluble in water.
Octacosane is a straight-chain alkane containing 28 carbon atoms. It has a role as a plant metabolite.
Octacosane is a natural product found in Vanilla madagascariensis, Andrachne rotundifolia, and other organisms with data available.
See also: Moringa oleifera leaf oil (part of).
CAS No. 630-02-4
Molecular Formula C28H58
Molecular Weight 394.8 g/mol
IUPAC Name octacosane
Standard InChI InChI=1S/C28H58/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h3-28H2,1-2H3
Standard InChI Key ZYURHZPYMFLWSH-UHFFFAOYSA-N
SMILES CCCCCCCCCCCCCCCCCCCCCCCCCCCC
Canonical SMILES CCCCCCCCCCCCCCCCCCCCCCCCCCCC
Boiling Point 808.9 °F at 760 mmHg (NTP, 1992)
432 °C
Colorform Monoclinic or orthorhombic crystals from benzene, alcohol
Melting Point 148.1 °F (NTP, 1992)
61.3 °C

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